Cas no 163679-36-5 (4-Benzoyl-D,L-phenylalanine hydrochloride)

• Product Name: 4-Benzoyl-D,L-phenylalanine hydrochloride
• CAS No: 163679-36-5
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 824972
• PubChem ID: 44119120
• Update Time: 2024-11-01

4-Benzoyl-D,L-phenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Benzoyl-D,L-phenylalanine Hydrochloride
• 4-BENZOYL-DL-PHENYLALAINE HYDROCHLORIDE
• D,L-BPA
• 4-Benzoylphenylalanine Hydrochloride
• 4-Benzoyl-DL-phenylalanine hydrochloride
• 4-BENZOYL-D,L-PHENYLALANINE, HYDROCHLORIDE
• 163679-36-5
• 2-amino-3-(4-benzoylphenyl)propanoic acid hydrochloride
• 2-amino-3-(4-benzoylphenyl)propanoic acid;hydrochloride
• DB-305488
• 4-Benzoyl-D,L-phenylalanine hydrochloride

• Inchi： 1S/C16H15NO3.ClH/c17-14(16(19)20)10-11-6-8-13(9-7-11)15(18)12-4-2-1-3-5-12;/h1-9,14H,10,17H2,(H,19,20);1H
• InChI Key： XVJIYFOSPMCXHG-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N)=O

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• Melting Point: 202-204(dec.)